3-{2-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxyphenyl}acrylic acid

• IUPAC Name: (E)-3-[2-bromo-4-[(4-fluorophenyl)methoxy]-5-methoxyphenyl]prop-2-enoic acid
• InChI: InChI=1S/C17H14BrFO4/c1-22-15-8-12(4-7-17(20)21)14(18)9-16(15)23-10-11-2-5-13(19)6-3-11/h2-9H,10H2,1H3,(H,20,21)/b7-4+
• InChI Key: XJFUTFOSVAQQOP-QPJJXVBHSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=CC(=O)O)Br)OCC2=CC=C(C=C2)F
• Isomeric SMILES: COC1=C(C=C(C(=C1)/C=C/C(=O)O)Br)OCC2=CC=C(C=C2)F
• Molecular Formula: C17H14BrFO4
• Molecular Weight: 381.2 g/mol

Description

3-{2-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxyphenyl}acrylic acid, commonly known as BFMPAA, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications. BFMPAA belongs to the class of aryl acrylic acids, which are known for their anti-inflammatory and analgesic properties.

Mechanism of Action

The exact mechanism of action of BFMPAA is still not fully understood. It is believed that BFMPAA exerts its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and enzymes, such as COX-2 and TNF-α. BFMPAA has also been shown to activate the PPARγ pathway, which is involved in the regulation of inflammation and glucose metabolism.
Biochemical and Physiological Effects:
BFMPAA has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of rheumatoid arthritis and osteoarthritis. BFMPAA has also been found to inhibit the growth of cancer cells and induce apoptosis. In addition, BFMPAA has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

BFMPAA has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. BFMPAA has also been found to be stable under various conditions, making it suitable for use in various experimental settings. However, BFMPAA has some limitations for lab experiments. It is a relatively new compound, and its exact mechanism of action is still not fully understood. Moreover, the long-term effects of BFMPAA on human health are still unknown.

Future Directions

There are several future directions for the research on BFMPAA. One direction is to further investigate the mechanism of action of BFMPAA. This will help to better understand how BFMPAA exerts its therapeutic effects and may lead to the development of more effective treatments. Another direction is to test the efficacy of BFMPAA in clinical trials. This will help to determine whether BFMPAA is safe and effective for use in humans. Finally, further research is needed to explore the potential of BFMPAA in treating other diseases, such as diabetes and neurodegenerative disorders.
Conclusion:
In conclusion, BFMPAA is a synthetic compound that has shown promising results in various scientific research applications. It possesses anti-inflammatory, analgesic, and anti-cancer properties and has been tested in vitro and in vivo models for its potential to treat various diseases. BFMPAA has several advantages for lab experiments, but its exact mechanism of action is still not fully understood, and its long-term effects on human health are still unknown. Further research is needed to explore the potential of BFMPAA in treating various diseases and to determine its safety and efficacy for use in humans.

Synthesis Methods

The synthesis of BFMPAA involves the reaction of 2-bromo-4-(4-fluorobenzyl)phenol with methoxyacetic acid in the presence of a base catalyst. The reaction proceeds through an esterification process, followed by a dehydration step to form the final product. The yield of BFMPAA can be improved by optimizing the reaction conditions, such as the reaction temperature, reaction time, and the amount of catalyst used.

Scientific Research Applications

BFMPAA has shown promising results in various scientific research applications. It has been found to possess anti-inflammatory, analgesic, and anti-cancer properties. BFMPAA has been tested in vitro and in vivo models for its potential to treat various diseases, including rheumatoid arthritis, osteoarthritis, and cancer. BFMPAA has also been tested for its ability to inhibit the growth of cancer cells and induce apoptosis.